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Compound of Interest

Compound Name: ML204 hydrochloride

Cat. No.: B609123

For Immediate Release

This technical guide provides an in-depth overview of ML204 hydrochloride, a potent and
selective inhibitor of Transient Receptor Potential Canonical 4 and 5 (TRPC4/TRPC5)
channels. This document is intended for researchers, scientists, and professionals in the field
of drug development who are interested in the pharmacological modulation of these ion
channels.

Core Molecular Data

ML204 hydrochloride is a small molecule inhibitor that has become a valuable tool for
investigating the physiological and pathological roles of TRPC4 and TRPC5 channels.

Property Value Citation(s)
4-Methyl-2-(1-

Chemical Name piperidinyl)quinoline [1]
hydrochloride

Synonyms ML204 HCI, ML-204 [1]

Molecular Formula C15H19CIN2 [2][3]

Molecular Weight 262.78 g/mol [21[3114]

CAS Number 2070015-10-8 [2]
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Mechanism of Action and Signaling Pathway

ML204 hydrochloride is a direct antagonist of TRPC4 and TRPC5 channels.[5] Its mechanism
of action is independent of the G-protein coupled receptor (GPCR) signaling pathways that
often lead to the activation of these channels.[3][6] This suggests that ML204 directly interacts
with the ion channel protein itself to induce its inhibitory effect.[5][6]

The activation of TRPC4 channels can be initiated by the stimulation of Gg/11 or Gi/o-coupled
receptors, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-
trisphosphate (IP3). While some TRPC channels are activated by DAG, TRPC4 activation is
primarily mediated by downstream signals following G-protein activation. ML204 effectively
blocks the subsequent influx of Caz* through the TRPC4 channel pore.[5]
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1. Cell Plating
HEK?293 cells co-expressing
TRPC4 and a GPCR are plated
in 96 or 384-well plates.

'

2. Dye Loading
Cells are loaded with a
calcium-sensitive fluorescent dye
(e.g., Fluo-4 AM).

i

3. Compound Addition
ML204 hydrochloride or
vehicle control is added

to the wells.

i

4. Channel Activation
A specific agonist for the
co-expressed GPCR is added
to stimulate TRPC4 channels.

i

5. Fluorescence Measurement
Changes in fluorescence intensity,
correlating with intracellular Ca2* levels,
are measured over time.

'

6. Data Analysis
The inhibitory effect of ML204
is quantified by the reduction
in the fluorescence signal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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